Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate
Overview
Description
Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound belongs to the class of thiazolecarboxylates and is known for its ability to act as a potent inhibitor of certain enzymes and biological processes.
Mechanism of Action
The mechanism of action of Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate involves its ability to bind to the active site of enzymes and disrupt their function. This compound is known to form strong hydrogen bonds with the amino acid residues in the active site, leading to inhibition of enzyme activity. Additionally, it has been shown to exhibit antioxidant and antimicrobial properties, further expanding its potential applications.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate can have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which may have potential uses in the treatment of various diseases. Additionally, this compound has been shown to exhibit antimicrobial activity, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the primary advantages of Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate is its ability to act as a potent inhibitor of enzymes and biological processes. This makes it a valuable tool for investigating the mechanisms of various biological processes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate. One area of interest is the development of new inhibitors of enzymes and biological processes using this compound as a template. Additionally, further investigation into its potential uses in the treatment of diseases such as cancer and Alzheimer's disease may be warranted. Finally, the development of new synthetic routes for this compound may lead to improved yields and purity, making it more accessible for research purposes.
Scientific Research Applications
Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate has been extensively studied for its potential applications in various areas of scientific research. One of its primary uses is as a tool for investigating enzyme inhibition and biological processes. It has been shown to be a potent inhibitor of several enzymes, including acetylcholinesterase, tyrosinase, and carbonic anhydrase, among others.
properties
CAS RN |
135026-10-7 |
---|---|
Product Name |
Ethyl 2-dimethylamino-4-trifluoromethyl-5-thiazolecarboxylate |
Molecular Formula |
C9H11F3N2O2S |
Molecular Weight |
268.26 g/mol |
IUPAC Name |
ethyl 2-(dimethylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
InChI |
InChI=1S/C9H11F3N2O2S/c1-4-16-7(15)5-6(9(10,11)12)13-8(17-5)14(2)3/h4H2,1-3H3 |
InChI Key |
ZRJZKAXPJRDCOZ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N=C(S1)N(C)C)C(F)(F)F |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)N(C)C)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.